4-Chloro-5-iodo-6-methylnicotinonitrile
Overview
Description
4-Chloro-5-iodo-6-methylnicotinonitrile is a chemical compound with the CAS Number: 1160848-89-4 . It has a molecular weight of 278.48 and its IUPAC name is this compound . It is a solid at room temperature .
Synthesis Analysis
The synthesis of this compound involves heating a mixture of this compound and 4-aminoindole in ethanol at reflux overnight . An additional amount of 4-aminoindole is added and the mixture is heated for an additional 24 hours . The resulting mixture is cooled to room temperature, diluted with saturated aqueous sodium bicarbonate, filtered, and washed with water to yield 4-(1H-indol-4-ylamino)-5-iodo-6-methylnicotinonitrile .Molecular Structure Analysis
The InChI code for this compound is 1S/C7H4ClIN2/c1-4-7(9)6(8)5(2-10)3-11-4/h3H,1H3 . This code represents the molecular structure of the compound.Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 278.48 .Scientific Research Applications
Chemical Synthesis and Derivative Formation
4-Chloro-5-iodo-6-methylnicotinonitrile is involved in various chemical reactions leading to the synthesis of complex organic compounds. For instance, Dyadyuchenko et al. (2021) demonstrated the regioselective nucleophilic substitution in a related compound, 2,6-dichloro-4-methylnicotinonitrile, highlighting its potential in creating new chemical entities with specific structural features (Dyadyuchenko et al., 2021). Similarly, Zhao Yi-min (2011) synthesized new 5-substituted derivatives of 4-methylnicotinonitrile, indicating the versatility of such compounds in organic synthesis (Zhao Yi-min, 2011).
Catalytic Applications
Certain derivatives of nicotinonitrile, like the ones mentioned above, have been utilized in catalytic applications. Delvare et al. (2011) explored the use of palladium(0) for regioselective C-2 amination of 4,6-dichloronicotinonitrile, a compound closely related to this compound. This study showcases the potential of these compounds in facilitating specific types of chemical reactions, such as amination (Delvare et al., 2011).
Material Science and Photolysis
In the field of material science, the photolysis of similar compounds has been investigated. For example, Guizzardi et al. (2001) examined the generation and reactivity of the 4-aminophenyl cation by photolysis of 4-chloroaniline. This study is indicative of the potential research applications of this compound in understanding photochemical reactions and material properties (Guizzardi et al., 2001).
Molecular Structure Analysis
Investigations into the molecular structure and properties of related compounds have been conducted. Sridevi and Velraj (2012) conducted a study on 5-chloro-1-methyl-4-nitro-1H-imidazole, focusing on its vibrational, electronic, NMR, and NBO analysis. Although this compound is not exactly the same as this compound, the methodology and insights could be relevant for the analysis of similar compounds (Sridevi & Velraj, 2012).
Safety and Hazards
properties
IUPAC Name |
4-chloro-5-iodo-6-methylpyridine-3-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4ClIN2/c1-4-7(9)6(8)5(2-10)3-11-4/h3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GVOOAQOBOZJTJH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=C(C(=C1I)Cl)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4ClIN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.48 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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